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Compound of Interest

Compound Name: Bucrilate

Cat. No.: B091031 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling reactive chemical compounds like Bucrilate (n-butyl

cyanoacrylate). This guide provides essential, immediate safety and logistical information,

including operational and disposal plans, to foster a secure research environment.

Properties and Hazards of Bucrilate
Bucrilate is a colorless liquid with a sharp, irritating odor that polymerizes rapidly in the

presence of moisture.[1] While it is a valuable tissue adhesive in medical and veterinary

applications, it also presents several hazards in a laboratory setting.[1][2] It is an irritant to the

eyes, skin, and respiratory system.[3] Direct contact can cause bonds to form on the skin and

eyelids in seconds.[3] Vapors may also cause irritation to the respiratory tract.[4]

Quantitative Data Summary
A clear understanding of the physical and chemical properties of Bucrilate is crucial for safe

handling. The following table summarizes key quantitative data:
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Property Value

CAS Number 6606-65-1[1]

Molecular Formula C8H11NO2[1][5]

Molar Mass 153.18 g/mol [1][2]

Boiling Point 68 °C at 1.8 mmHg

Density 0.986 g/cm³ at 20 °C[1]

Flash Point > 80 °C (> 176 °F)[1]

Vapor Pressure < 0.5 mmHg at 25 °C[3]

Solubility Insoluble in water[1]

Occupational Exposure Limits

Not established for n-butyl cyanoacrylate. For

related compounds (methyl/ethyl 2-

cyanoacrylate), a target concentration of 2 ppm

is suggested.[6]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure. The following PPE should

be worn at all times when handling Bucrilate:

Eye and Face Protection: Safety goggles or safety glasses with side shields are essential.[4]

A full face shield should be used if there is a risk of splashing.[4]

Skin Protection: Nitrile gloves are recommended to prevent skin contact.[4] Do not use PVC,

nylon, or cotton gloves.[4] A lab coat or apron should be worn to protect clothing and skin.[4]

Respiratory Protection: Work in a well-ventilated area.[7] If ventilation is inadequate or there

is a potential to exceed exposure limits, a NIOSH-approved respirator with an organic vapor

cartridge should be used.[4][7]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical to minimize risks.
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Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for handling Bucrilate in a

laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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